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Compound of Interest

Compound Name: Cerium(lll)bromidehydrate
Cat. No.: B13141253
Get Quote
\ J

CAS: 14457-87-5 (General) | Formula: CeBr3[1]-xHz20

Executive Summary

This technical monograph provides a comprehensive safety and operational framework for
Cerium(lll) bromide hydrate (CeBrs-xH20).[2][3] While widely utilized in scintillation detectors
(gamma spectroscopy) and as a Lewis acid catalyst in organic synthesis, its handling requires
specific protocols due to its pronounced hygroscopicity and potential for lanthanide-mediated
biological interaction. This guide moves beyond standard Safety Data Sheet (SDS) parameters
to offer researchers and drug development professionals a mechanistic understanding of the
compound's risks, stability profiles, and validated handling methodologies.

Physicochemical & Stability Profile

Understanding the physical behavior of CeBrs3[4]-xHz20 is the first line of defense against
experimental failure and safety hazards.
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Property Data Operational Implication
) ) Discoloration often indicates
White to off-white/orange o )
Appearance _ oxidation or excessive
crystalline powder _
hydration.
Rapidly absorbs atmospheric
o ) moisture, transitioning to a
Hygroscopicity Extreme (Deliquescent) S I
liquid brine within minutes at
>40% RH.
Exothermic dissolution; add
Solubility Highly soluble in water, ethanol  solid to solvent slowly to

manage heat.

Thermal Stability

Dehydrates >150°C; Melts
~722°C (anhydrous)

Heating hydrated forms without
vacuum can lead to hydrolysis
(formation of CeOBr).

pH (Agqueous)

Acidic (~3.0 - 4.0)

Hydrolysis of the Ce3* ion
generates HsO*; incompatible

with acid-sensitive substrates.

Critical Stability Note: Upon exposure to moist air, CeBrs does not merely "get wet"; it

undergoes surface hydrolysis. This compromises its utility in scintillation applications

(quenching fluorescence) and alters stoichiometry in catalytic reactions.

GHS Hazard Identification & Regulatory Compliance

Based on GHS (Globally Harmonized System) Standards.

Signal Word:WARNING

Hazard Statements (H-Codes)
o H315: Causes skin irritation.[5][6][7][8]

e H319: Causes serious eye irritation.[6][7][8][9]

e H335: May cause respiratory irritation.[6][7][8][9]
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Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]
e P280: Wear protective gloves/eye protection/face protection.[6][10]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6][7][10]
Remove contact lenses, if present and easy to do.[6][7][10] Continue rinsing.[6][7][10]

Toxicological Assessment: A Mechanistic
Perspective

For drug development professionals, understanding the mechanism of toxicity is as vital as the
LD50. Cerium, like other lanthanides, exhibits specific biological mimicry.

The "Calcium Mimicry" Hypothesis

The ionic radius of Ce3* (1.03 A) is nearly identical to Ca2* (0.99 A). This allows Ce3* to:

e Block Calcium Channels: Ce3* can competitively bind to voltage-gated calcium channels,
potentially inhibiting nerve impulse transmission or muscle contraction at high systemic
doses [1].

o Displace Calcium in Enzymes: It may displace Ca2* in calcium-dependent ATPases, altering
enzymatic flux.

Redox Cycling & Oxidative Stress

Unlike some lanthanides fixed in the +3 state, Cerium can cycle between Ce3* and Ce**.

o Cytoprotection: At low concentrations (nanomolar), this redox couple can scavenge Reactive
Oxygen Species (ROS), acting similarly to Superoxide Dismutase (SOD) [2].

o Cytotoxicity: At high intracellular concentrations, this same mechanism can induce oxidative
stress, leading to lysosomal membrane permeabilization and apoptosis.

Biological Interaction Pathway
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The following diagram illustrates the cellular uptake and potential toxicity pathways of
Cerium(lll) ions.
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Competition Entry via Ca2* Channels Accumulation in
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Click to download full resolution via product page

Figure 1: Cellular interaction mechanism of Cerium(lll) ions, highlighting the dual nature of
redox activity.

Operational Safety & Handling Protocols
Storage & Environmental Control

e Primary Storage: Inert Atmosphere Glovebox (Nitrogen or Argon).
o Secondary Storage: Desiccator with active desiccant (e.g., P20s or Molecular Sieves).

o Container: Tightly sealed polypropylene or glass with Parafilm® seal. Avoid metal containers
that may corrode due to bromide hydrolysis.

Protocol: Handling for Synthesis/Usage

This protocol ensures user safety and material integrity.

e Preparation:
o Don PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
o Ensure the receiving vessel is dry (flame-dried or oven-dried >120°C).

e Transfer:

o Ideally: Perform all weighing inside a glovebox.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b13141253/docs?utm_src=pdf-body-img#technical-safety-handling-monograph-cerium-iii-bromide-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13141253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Alternatively: Use a "Schlenk" technique.[11] Purge the receiving flask with inert gas.[11]
Quickly transfer the solid and immediately reseal.[12]

e Solubilization:

o Add solvent to the powder slowly.

o Caution: The hydration energy of anhydrous CeBrs is high; expect heat generation.
e Waste Management:

o Quench unused CeBrs solutions with copious water.

o Precipitate Cerium as Ce(OH)s or Ce2(CO3)s using Sodium Hydroxide or Sodium
Carbonate.

o Filter the solid precipitate for disposal as hazardous solid waste (Heavy Metal).

o Neutralize the filtrate before drain disposal (check local regulations).

Handling Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.tutorchase.com/answers/igcse/chemistry/how-do-you-handle-hygroscopic-solutes-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13141253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: CeBrs Material

Check Environment
(Humidity < 30%7?)

High Sensitivity \Hydrate Form Only

Use Fume Hood

Use Inert Gas Glovebox (Minimize Exposure Time)

Weighing & Transfer

Dissolution (Exothermic)
Add Solid to Solvent

Waste: Precipitate as Carbonate

Click to download full resolution via product page

Figure 2: Decision matrix for handling Cerium(lll) bromide based on environmental conditions
and material sensitivity.

Emergency Response Procedures
Acute Exposure Scenarios
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Route Immediate Action Medical Rationale
Inhalation of bromide dust
) Move to fresh air.[3][6][7][10] causes bronchial irritation.
Inhalation

[13] Sit upright.

Oxygen may be required if

dyspnea occurs.[3][6]

Eye Contact

Rinse for 15 minutes.[7] Lift

eyelids.

Bromide salts are severe
irritants; failure to irrigate can

lead to corneal abrasion.

Skin Contact

Brush off dry powder then

wash with soap/water.

Adding water to large amounts
of powder on skin may cause
thermal injury (heat of

solution).

Ingestion

Rinse mouth. Do NOT induce

vomiting.

Lanthanides can cause
smooth muscle relaxation
(hypotension). Monitor blood

pressure.

Spillage Cleanup

o Evacuate the immediate area if dust is airborne.[6][7]

o PPE: Wear N95/P100 respirator, goggles, and gloves.

o Containment: Cover spill with dry sand or Vermiculite.

o Cleanup: Scoop into a dry container. Do not wet the spill area initially to avoid creating a

corrosive brine.

« Decontamination: Wipe surface with wet paper towels only after bulk solid is removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety & Handling Monograph: Cerium(lll)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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